Cas no 1936111-00-0 (5-(2-Chloroethyl)-2,3-dihydro-1,4-benzodioxine)

• Product Name: 5-(2-Chloroethyl)-2,3-dihydro-1,4-benzodioxine
• CAS No: 1936111-00-0
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 5744351
• PubChem ID: 131027324
• Update Time: 2025-06-07

5-(2-Chloroethyl)-2,3-dihydro-1,4-benzodioxine Chemical and Physical Properties

Names and Identifiers

• EN300-1084875
• 5-(2-Chloroethyl)-2,3-dihydro-1,4-benzodioxine
• 1936111-00-0
• 1,4-Benzodioxin, 5-(2-chloroethyl)-2,3-dihydro-

• Inchi： 1S/C10H11ClO2/c11-5-4-8-2-1-3-9-10(8)13-7-6-12-9/h1-3H,4-7H2
• InChI Key： QDJHFLBBRHTHMV-UHFFFAOYSA-N
• SMILES： ClCCC1=CC=CC2=C1OCCO2

Computed Properties

• Exact Mass: 198.0447573g/mol
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.222±0.06 g/cm3(Predicted)
• Boiling Point: 300.9±31.0 °C(Predicted)

Additional information on 5-(2-Chloroethyl)-2,3-dihydro-1,4-benzodioxine

Introduction to 5-(2-Chloroethyl)-2,3-dihydro-1,4-benzodioxine (CAS No. 1936111-00-0)

5-(2-Chloroethyl)-2,3-dihydro-1,4-benzodioxine, identified by its Chemical Abstracts Service (CAS) number 1936111-00-0, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic organic molecule belongs to the benzodioxine class, characterized by its fused benzene and oxygen-containing ring system. The presence of a 2-chloroethyl substituent at the 5-position introduces unique reactivity and potential biological activity, making it a subject of considerable interest in medicinal chemistry and drug discovery.

The structural framework of 5-(2-Chloroethyl)-2,3-dihydro-1,4-benzodioxine consists of a dihydrobenzodioxine core, which is a modified version of the more well-known benzodioxole scaffold. This modification enhances the molecule's solubility and metabolic stability, attributes that are crucial for its pharmacokinetic profile. The 2-chloroethyl group not only influences the electronic properties of the aromatic system but also serves as a potential site for further functionalization or interaction with biological targets.

In recent years, there has been growing interest in 5-(2-Chloroethyl)-2,3-dihydro-1,4-benzodioxine due to its reported pharmacological properties. Studies have suggested that this compound exhibits moderate affinity for certain neurotransmitter receptors, particularly those involved in pain modulation and mood regulation. The chloroethyl moiety is known to enhance binding interactions by increasing lipophilicity while maintaining sufficient polar interactions with receptor sites.

One of the most compelling aspects of 5-(2-Chloroethyl)-2,3-dihydro-1,4-benzodioxine is its potential as a lead compound for developing novel therapeutic agents. Researchers have explored its derivatives to optimize pharmacological efficacy and reduce side effects. For instance, modifications at the 5-(2-Chloroethyl) position have led to compounds with enhanced selectivity for specific receptor subtypes, which is critical for minimizing off-target effects.

The synthesis of 5-(2-Chloroethyl)-2,3-dihydro-1,4-benzodioxine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the chloroethyl group typically involves nucleophilic substitution reactions or cross-coupling strategies, depending on the synthetic route chosen. Advanced techniques such as palladium-catalyzed coupling reactions have been employed to achieve regioselective modifications on the benzodioxine core.

Recent advancements in computational chemistry have also played a pivotal role in understanding the molecular interactions of 5-(2-Chloroethyl)-2,3-dihydro-1,4-benzodioxine. Molecular docking studies have revealed insights into its binding mode with target proteins, aiding in the rational design of more potent derivatives. These computational approaches complement experimental efforts by predicting structural modifications that could improve drug-like properties such as solubility and bioavailability.

The pharmacokinetic profile of 5-(2-Chloroethyl)-2,3-dihydro-1,4-benzodioxine is another area of active investigation. Preclinical studies have indicated that this compound exhibits moderate oral bioavailability and a reasonable half-life in vivo. These characteristics make it an attractive candidate for further development into an oral therapeutic agent. Additionally, metabolic stability studies have identified key pathways by which the molecule is processed in vivo, providing valuable information for optimizing its pharmacological activity.

In conclusion,5-(2-Chloroethyl)-2,3-dihydro-1,4-benzodioxine (CAS No. 1936111-00-0) represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activity. The combination of experimental synthesis techniques and computational modeling has accelerated progress in understanding its properties and applications. As research continues to uncover new therapeutic possibilities,this compound is poised to contribute significantly to the development of innovative treatments across various medical disciplines.